1,3-Dichloroacetone

• CAS No.: 534-07-6
• Product Name: 1,3-Dichloroacetone
• Molecular Formula: C3H4Cl2O
• Molecular Weight: 126.97 g/mol
• IUPAC Name: 1,3-dichloropropan-2-one
• Standard InChI: InChI=1S/C3H4Cl2O/c4-1-3(6)2-5/h1-2H2
• Standard InChIKey: SUNMBRGCANLOEG-UHFFFAOYSA-N
• SMILES: C(C(=O)CCl)Cl
• Canonical SMILES: C(C(=O)CCl)Cl
• Boiling Point: 343 °F at 760 mm Hg (EPA, 1998); 173.4 °C
• Colorform: Prisms or needles; Plates, needles on distillation
• Density: 1.3826 at 114.8 °F (EPA, 1998); 1.3826 at 46 °C/4 °C
• Melting Point: 113 °F (EPA, 1998); 45.0 °C; 45 °C
• Physical Description: 1,3-dichloroacetone appears as a crystalline solid. Denser than water and insoluble in water. Inhalation of dust or powder may cause adverse health reactions.
• Description: 1,3-dichloroacetone appears as a crystalline solid. Denser than water and insoluble in water. Inhalation of dust or powder may cause adverse health reactions.
• Solubility: 10% in water; > 10% in ethanol; > 10% in ethe
• Synonyms: 1,3-Dichloro-2-propanone; Bis(chloromethyl) Ketone; NSC 8745; sym-Dichloroacetone; α,α’-Dichloroacetone; α,γ-Dichloroacetone
• Vapor Density: 4.38 (EPA, 1998) (Relative to Air)
• Vapor Pressure: 0.63 mmHg
• PubChem Compound: 10793
• Last Modified: Nov 11 2021